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Compound of Interest

Compound Name: ZINC LACTATE

Cat. No.: B1594389 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring a safe environment through the proper handling of chemicals is paramount. This

document provides essential, immediate safety and logistical information for the use of zinc
lactate, including detailed operational and disposal plans to foster a culture of safety and build

trust in laboratory practices.

Hazard Identification and Classification
Zinc lactate is classified with the following hazards:

Skin irritation (Category 2)[1][2]

Serious eye irritation (Category 2/2A)[1][2]

Specific target organ toxicity, single exposure (Category 3), may cause respiratory

irritation[1][2]

Harmful if swallowed (Acute toxicity - Oral, Category 4)[3][4][5]

Very toxic to aquatic life with long-lasting effects[3][4][5]

The signal word for zinc lactate is Warning.[1][2][3][5]
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Hazard Pictograms:

Pictogram Description

GHS07: Exclamation Mark
Indicates skin and eye irritation, respiratory

irritation, and may be harmful if swallowed.[1]

GHS09: Environment
Indicates the substance is hazardous to the

aquatic environment.

Personal Protective Equipment (PPE)
To ensure the safe handling of zinc lactate, the following personal protective equipment is

required.[1][3][4]

PPE Category Specific Requirements

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by OSHA.

[1] Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US) are

recommended.[3][4] A face shield may be

appropriate in some workplaces.[2]

Hand Protection
Wear compatible chemical-resistant gloves.[1]

Gloves must be inspected prior to use.[3]

Body Protection

Wear a laboratory coat, and close-toed footwear

at a minimum.[2] Wear compatible chemical-

resistant gloves and clothing to prevent skin

exposure.[1] Fire/flame resistant and impervious

clothing is also recommended.[3][4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or irritation is experienced.[1][3][4]

Ensure adequate ventilation, such as local

exhaust ventilation, to keep airborne

concentrations low.[2][6]
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Operational Plan for Handling Zinc Lactate
Adherence to a strict operational plan is crucial for minimizing risks associated with zinc
lactate.

1. Preparation and Engineering Controls:

Work in a well-ventilated area.[1][6] Use process enclosures or local exhaust ventilation to

control airborne levels.[6]

Ensure a safety shower and eyewash fountain are readily accessible.[1][2]

Set up emergency exits and a designated risk-elimination area.[3]

2. Handling:

Avoid contact with skin, eyes, and clothing.[1][6]

Avoid ingestion and inhalation of dust.[1][6]

Do not eat, drink, or smoke when using this product.[3][4]

Use non-sparking tools to prevent fire from electrostatic discharge.[3]

Wash hands thoroughly after handling.[1][6]

3. Storage:

Store in a cool, dry, and well-ventilated place.[3][6]

Keep the container tightly closed when not in use.[1][2][6]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1][7]

The following diagram illustrates the standard workflow for handling zinc lactate:
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Workflow for Safe Handling of Zinc Lactate

Preparation & Engineering Controls
- Work in a well-ventilated area

- Ensure safety shower and eyewash are accessible

Don Personal Protective Equipment (PPE)
- Safety goggles

- Chemical-resistant gloves
- Lab coat

Handling Zinc Lactate
- Avoid contact and inhalation

- Use non-sparking tools
- No eating, drinking, or smoking

Storage
- Cool, dry, well-ventilated area

- Tightly closed container
- Away from incompatible materials

Decontamination & Waste Disposal
- Clean work area

- Dispose of waste according to protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of zinc lactate.

Disposal Plan
Proper disposal of zinc lactate and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Zinc Lactate:

Waste zinc lactate in pure form or in solutions with a concentration greater than 1 ppm must

be managed as Dangerous Waste.[7]

Collect the waste in a sealable, compatible container.[7]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3] Another option is to dissolve or mix the

material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and exhaust air.[1]

Do not discharge into drains or sewer systems.[1][3]

Contaminated Packaging:

Empty zinc lactate containers must be managed as Dangerous Waste.[7]

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[3]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill.[3]

Emergency Procedures
In the event of an accidental spill or exposure, follow these procedures immediately.

Spill Response:

Evacuate personnel to a safe area.[3]

Ensure adequate ventilation.[1][3]

Wear appropriate PPE, including a respirator if necessary.[1][3]

Prevent further leakage or spillage if it is safe to do so.[3][4]
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Use appropriate tools to collect the spilled solid in a suitable, closed container for disposal.[3]

[7]

Clean the contaminated area thoroughly.[1]

First Aid Measures:

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[3][4]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water for at least 15 minutes. Consult a doctor.[1][3][4]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes, removing contact

lenses if present and easy to do. Continue rinsing. Consult a doctor.[1][3][4]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[3][4]

The following diagram outlines the emergency procedures for zinc lactate exposure:
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Emergency Procedures for Zinc Lactate Exposure

Spill Response First Aid for Exposure

Spill Occurs

Evacuate Area

Ensure Ventilation

Wear Appropriate PPE

Contain Spill

Collect Spilled Material

Clean Contaminated Area

Exposure Occurs

Inhalation:
Move to fresh air, give oxygen if needed, seek medical attention.

Skin Contact:
Remove contaminated clothing, wash with soap and water for 15 min, seek medical attention.

Eye Contact:
Rinse with water for 15 min, remove contacts, seek medical attention.

Ingestion:
Rinse mouth, do not induce vomiting, seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency procedures for zinc lactate spills and exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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